Cas no 332098-60-9 (3-methyl-8-(3-methylbutyl)sulfanyl-7-(2-methylprop-2-en-1-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione)

• Product Name: 3-methyl-8-(3-methylbutyl)sulfanyl-7-(2-methylprop-2-en-1-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione
• CAS No: 332098-60-9
• MF: C₁₅H₂₂N₄O₂S
• MW: 322.425781726837
• CID: 5849854
• PubChem ID: 746081
• Update Time: 2025-10-29

3-methyl-8-(3-methylbutyl)sulfanyl-7-(2-methylprop-2-en-1-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione Chemical and Physical Properties

Names and Identifiers

• 8-(isopentylthio)-3-methyl-7-(2-methylallyl)-3,7-dihydro-1H-purine-2,6-dione
• 1H-Purine-2,6-dione, 3,7-dihydro-3-methyl-8-[(3-methylbutyl)thio]-7-(2-methyl-2-propen-1-yl)-
• ChemDiv1_004858
• AKOS000717618
• SR-01000442036
• Z223825868
• 8-(isopentylthio)-3-methyl-7-(2-methylallyl)-1H-purine-2,6(3H,7H)-dione
• CCG-302075
• UPCMLD0ENAT5732052:001
• 8-(isopentylsulfanyl)-3-methyl-7-(2-methyl-2-propenyl)-3,7-dihydro-1H-purine-2,6-dione
• AG-690/13701168
• F0404-0010
• HMS600M18
• SR-01000442036-1
• Oprea1_551727
• AKOS005507801
• EU-0039174
• Oprea1_627989
• 3-methyl-8-(3-methylbutylsulfanyl)-7-(2-methylprop-2-enyl)purine-2,6-dione
• 332098-60-9
• 3-methyl-8-(3-methylbutyl)sulfanyl-7-(2-methylprop-2-en-1-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione

• Inchi： 1S/C15H22N4O2S/c1-9(2)6-7-22-15-16-12-11(19(15)8-10(3)4)13(20)17-14(21)18(12)5/h9H,3,6-8H2,1-2,4-5H3,(H,17,20,21)
• InChI Key： YVZGKCNUUMOXCU-UHFFFAOYSA-N
• SMILES： N1(CC(C)=C)C2=C(N(C)C(=O)NC2=O)N=C1SCCC(C)C

Computed Properties

• Exact Mass: 322.14634713g/mol
• Monoisotopic Mass: 322.14634713g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 469
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 92.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Xanthines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Purines and purine derivatives Xanthines

Additional information on 3-methyl-8-(3-methylbutyl)sulfanyl-7-(2-methylprop-2-en-1-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione

Compound CAS No: 332098-60-9 - 3-Methyl-8-(3-Methylbutyl)sulfanyl-7-(2-Methylprop-2-en-1-yl)-2,3,6,7-Tetrahydro-1H-Purine-2,6-Dione

The compound with CAS No: 332098-60-9, known as 3-Methyl-8-(3-Methylbutyl)sulfanyl-7-(2-Methylprop-2-en-1-yl)-2,3,6,7-Tetrahydro-1H-Purine-2,6-Dione, is a complex organic molecule belonging to the purine dione class of compounds. This molecule has garnered significant attention in recent years due to its unique structural features and potential applications in various fields, including pharmacology and materials science.

The molecular structure of this compound is characterized by a purine dione backbone, which serves as the central framework. Attached to this backbone are several substituents that contribute to its functional diversity. The presence of a 3-methyl group and an 8-(3-methylbutyl)sulfanyl group introduces steric and electronic effects that influence the compound's reactivity and stability. Additionally, the 7-(2-methylpropenyl group) adds a level of unsaturation and potential for conjugation within the molecule.

Recent studies have highlighted the importance of such complex molecules in drug discovery. The purine dione framework is known for its ability to interact with various biological targets, making it a valuable scaffold for designing bioactive compounds. Researchers have explored the potential of this compound as a precursor for synthesizing novel pharmaceutical agents with improved efficacy and reduced side effects.

In terms of synthesis, this compound is typically prepared through multi-step organic reactions involving strategic functional group transformations. The synthesis process often requires precise control over reaction conditions to ensure high yield and purity. Advanced techniques such as microwave-assisted synthesis and catalytic methods have been employed to optimize the production process.

The compound's physical properties are also of significant interest. Its solubility profile, melting point, and stability under various conditions are critical factors in determining its suitability for different applications. Recent advancements in computational chemistry have enabled researchers to predict these properties with greater accuracy using molecular modeling techniques.

From an environmental standpoint, understanding the degradation pathways of this compound is essential for assessing its ecological impact. Studies have shown that under certain conditions, the compound undergoes hydrolytic cleavage or oxidative degradation, which can influence its persistence in natural systems.

In conclusion, the compound with CAS No: 332098-60-9 represents a fascinating example of how complex organic molecules can be harnessed for diverse applications. With ongoing research uncovering new insights into its properties and potential uses, this compound continues to be a subject of interest in both academic and industrial settings.